molecular formula C23H18FN3O4 B3011900 7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one CAS No. 533888-56-1

7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

Cat. No. B3011900
CAS RN: 533888-56-1
M. Wt: 419.412
InChI Key: FHALYJLLGZRIEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C23H18FN3O4 and its molecular weight is 419.412. The purity is usually 95%.
BenchChem offers high-quality 7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Approaches : Novel synthesis methods for benzodiazepine analogues, including structures related to 7-fluoro-1,4-benzodiazepin-2-one, have been developed. These methods involve multiple steps, including cyclization and acylation processes (Rotas, Kimbaris, & Varvounis, 2011).

  • Molecular Framework Utilization : The privileged molecular framework of 7-fluoro-1,4-benzodiazepin-2-one has been exploited to synthesize novel oxadiazole ring-incorporated analogs with potential medicinal interest (Devi, Gupta, & Kishore, 2014).

  • Solid-Phase Synthesis : The use of 4-chloro-2-fluoro-5-nitrobenzoic acid, a related compound, in solid-phase synthesis has demonstrated its potential as a building block for creating diverse heterocyclic scaffolds, including benzodiazepines (Křupková, Funk, Soural, & Hlaváč, 2013).

  • Structural Variations : Research into the synthesis and structure of various 1,4-benzodiazepin-2-ones, including those with substitutions similar to the compound , has been conducted to explore their potential biological activities (Pavlovsky et al., 2007).

Biological and Pharmacological Studies

  • Antitumor Properties : Fluorinated benzothiazoles, which are structurally related to the compound, have shown potent cytotoxic effects in vitro against various cancer cell lines, indicating a potential for antitumor applications (Hutchinson et al., 2001; Stojković et al., 2006) (Stojković et al., 2006).

  • Impact on Plant Growth : Derivatives of 1,4-benzodiazepin-2-ones have been studied for their influence on the growth and productivity of plants, such as the narrow-leafed lupin (Asakavičiūtė et al., 2013).

  • Solubility Studies : Research has been conducted on the solubility of various 1,4-benzodiazepin-2-ones in mixed solvents, which is crucial for understanding the physicochemical properties and formulation of these compounds (Soltanpour, Acree, & Jouyban, 2010).

  • New Derivatives Synthesis : Efforts have been made to synthesize new derivatives of benzodiazepines with altered structural properties and potential for varied biological activities (Awni et al., 2020; Sharma et al., 2010) (Sharma et al., 2010).

properties

IUPAC Name

7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H18FN3O4/c1-14-17(8-5-9-20(14)27(30)31)23(29)26-13-21(28)25-19-11-10-16(24)12-18(19)22(26)15-6-3-2-4-7-15/h2-12,22H,13H2,1H3,(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHALYJLLGZRIEE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N2CC(=O)NC3=C(C2C4=CC=CC=C4)C=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H18FN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-fluoro-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.